Cas no 5117-89-5 (3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-)

3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- structure
5117-89-5 structure
Product Name:3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-
CAS No:5117-89-5
MF:C9H10N2O
MW:162.188501834869
CID:363040
PubChem ID:673083
Update Time:2025-04-19

3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-
    • 2-amino-4,5,6,7-tetrahydro-1-benzofuran-3-carbonitrile
    • Oprea1_138649
    • SCHEMBL4764892
    • MFCD03035248
    • DTXSID80350075
    • CS-0365040
    • 2-amino-4,5,6,7-tetrahydrobenzofuran-3-carbonitrile
    • FT-0704789
    • YOZTUVGTXWSPCM-UHFFFAOYSA-N
    • AKOS000280894
    • ST050948
    • 5117-89-5
    • Inchi: 1S/C9H10N2O/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4,11H2
    • InChI Key: YOZTUVGTXWSPCM-UHFFFAOYSA-N
    • SMILES: O1C(=C(C#N)C2=C1CCCC2)N

Computed Properties

  • Exact Mass: 162.0794
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • PSA: 62.95

3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- Pricemore >>

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